Cas no 18616-05-2 (2-Thioxo-1,2-dihydropyridine-4-carboxylic acid)

• Product Name: 2-Thioxo-1,2-dihydropyridine-4-carboxylic acid
• CAS No: 18616-05-2
• MF: C₆H₅NO₂S
• MW: 155.174400091171
• MDL: MFCD12913239
• CID: 123080
• PubChem ID: 819404
• Update Time: 2025-07-30

2-Thioxo-1,2-dihydropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylicacid, 1,2-dihydro-2-thioxo-
• 2-Thioxo-1,2-dihydropyridine-4-carboxylic acid
• 2-Mercaptopyridine-4-carboxylic acid
• 2-sulfanylidene-1H-pyridine-4-carboxylic acid
• 2-mercaptoisonicotinic acid
• 2-Mercapto-isonicotinsaeure
• 2-sulfanylidene-1,2-dihydropyridine-4-carboxylic acid
• 2-sulfanylisonicotinic acid
• 4-Carboxy-2-mercapto-pyridin
• mercapto-2 pyridinecarboxylique-4
• 2-Mercapto-4-pyridinecarboxylic acid
• SB53909
• Z800150220
• J-509779
• 18616-05-2
• SCHEMBL10345647
• 2-Thioxo-1,2-dihydropyridine-4-carboxylicacid
• FT-0687917
• EN300-53345
• DTXSID00356079
• AJ-333/25022072
• MFCD01860207
• AKOS008146555
• A853840
• 4-Pyridinecarboxylic acid, 1,2-dihydro-2-thioxo-
• 2-sulfanylpyridine-4-carboxylic acid
• AS-40746
• JWNJIHLSVXRMII-UHFFFAOYSA-N
• AKOS010502430
• DB-082013
• 2-mercaptoisonicotinicacid

• MDL： MFCD12913239
• Inchi： 1S/C6H5NO2S/c8-6(9)4-1-2-7-5(10)3-4/h1-3H,(H,7,10)(H,8,9)
• InChI Key： JWNJIHLSVXRMII-UHFFFAOYSA-N
• SMILES： S=C1C=C(C(=O)O)C=CN1

Computed Properties

• Exact Mass: 155.00400
• Monoisotopic Mass: 155.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 305 ºC
• Boiling Point: 259.9±50.0 ºC (760 Torr),
• Flash Point: 111.0±30.1 ºC,
• Solubility: Slightly soluble (12 g/l) (25 º C),
• PSA: 88.99000
• LogP: 1.06850

2-Thioxo-1,2-dihydropyridine-4-carboxylic acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids